Cas no 2248320-51-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methyl-5-phenyl-1,3-oxazol-2-yl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methyl-5-phenyl-1,3-oxazol-2-yl)propanoate
• CAS No: 2248320-51-4
• MF: C₂₁H₁₆N₂O₅
• MW: 376.362145423889
• CID: 6103212
• PubChem ID: 165726734
• Update Time: 2025-07-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methyl-5-phenyl-1,3-oxazol-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6522791
• 2248320-51-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methyl-5-phenyl-1,3-oxazol-2-yl)propanoate

• Inchi： 1S/C21H16N2O5/c1-13-19(14-7-3-2-4-8-14)27-17(22-13)11-12-18(24)28-23-20(25)15-9-5-6-10-16(15)21(23)26/h2-10H,11-12H2,1H3
• InChI Key： UIZRPPAFIMJOCE-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=C(C)N=C1CCC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 376.10592162g/mol
• Monoisotopic Mass: 376.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 89.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methyl-5-phenyl-1,3-oxazol-2-yl)propanoate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methyl-5-phenyl-1,3-oxazol-2-yl)propanoate (CAS: 2248320-51-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methyl-5-phenyl-1,3-oxazol-2-yl)propanoate (CAS: 2248320-51-4) has recently emerged as a subject of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining isoindole and oxazole moieties, is being investigated for its potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, positioning it as a promising candidate for drug development.

Recent literature highlights the synthetic pathways employed to produce this compound, with particular emphasis on optimizing yield and purity. Researchers have reported successful synthesis using a multi-step approach involving the coupling of 3-(4-methyl-5-phenyl-1,3-oxazol-2-yl)propanoic acid with N-hydroxyphthalimide. The resulting ester has demonstrated stability under physiological conditions, making it suitable for further pharmacological evaluation. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been utilized to confirm the structural integrity of the compound.

In vitro studies have revealed that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methyl-5-phenyl-1,3-oxazol-2-yl)propanoate exhibits notable biological activity, particularly in modulating specific enzymatic pathways. Preliminary data suggest its potential as an inhibitor of key inflammatory mediators, with IC50 values in the low micromolar range. These findings have spurred interest in its application for treating inflammatory diseases, with ongoing research exploring its efficacy in animal models of chronic inflammation.

Further investigations into the compound's mechanism of action have employed molecular docking studies and biochemical assays. These studies indicate that the molecule interacts with the active sites of certain kinases, disrupting signal transduction pathways involved in disease progression. The oxazole ring appears to play a critical role in these interactions, while the isoindole moiety contributes to the compound's overall stability and bioavailability. Such insights are guiding the design of derivatives with enhanced potency and selectivity.

Despite these promising results, challenges remain in translating these findings into clinical applications. Current research is addressing issues related to the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion. Early pharmacokinetic studies in rodent models have shown moderate oral bioavailability, prompting efforts to develop formulations that improve its absorption. Additionally, toxicity studies are underway to ensure the compound's safety profile meets regulatory standards for human use.

The potential applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methyl-5-phenyl-1,3-oxazol-2-yl)propanoate extend beyond anti-inflammatory therapy. Recent exploratory studies have investigated its utility in oncology, where preliminary data suggest it may inhibit tumor growth by targeting specific oncogenic pathways. These findings, while preliminary, open new avenues for research into the compound's multifaceted biological effects.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methyl-5-phenyl-1,3-oxazol-2-yl)propanoate represents a compelling area of research in chemical biology and drug discovery. Its unique structural features, combined with promising biological activity, make it a valuable scaffold for further development. Ongoing studies are expected to provide deeper insights into its therapeutic potential and guide the optimization of its pharmacological properties. As research progresses, this compound may emerge as a key player in the development of novel treatments for inflammatory diseases and possibly cancer.